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Compound of Interest

Compound Name: 2-Bromo-5-nitroanisole

Cat. No.: B183279

In-Depth Technical Safety Guide: 2-Bromo-5-
nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Bromo-5-
nitroanisole (CAS No. 77337-82-7), a chemical intermediate utilized in laboratory and
research settings. The following sections detail the compound's properties, associated hazards,
and essential safety protocols to ensure its proper handling, storage, and disposal.

Chemical and Physical Properties

2-Bromo-5-nitroanisole is a light brown crystalline powder or solid.[1][2] Its key physical and
chemical properties are summarized below for easy reference.
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Property Value Source(s)
Molecular Formula C7HeBrNO3 [11[3]
Molecular Weight 232.03 g/mol [1]
CAS Number 77337-82-7 [1]I3]
EC Number 278-669-5 [1]
4-Bromo-3-
methoxynitrobenzene, 1-
Synonyms [11[3]

bromo-2-methoxy-4-

nitrobenzene

Light brown crystalline powder

Appearance or solid [1][2]
Melting Point 99 -103°C/210.2-217.4°F [3]
Boiling Point No information available [3]
Flash Point No information available [3]
Density 1.64 g/cm? [1]
Solubility No information available [3]

Hazard Identification and GHS Classification

2-Bromo-5-nitroanisole is classified as a hazardous substance. One source indicates that
based on available data, the classification criteria for health and physical hazards are not met.
[3] However, other sources classify it as causing skin and serious eye irritation, and potentially
causing respiratory irritation.[1][4] It may also be harmful if swallowed.[4]

The Globally Harmonized System (GHS) classification for 2-Bromo-5-nitroanisole is
summarized in the diagram below.
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2-Bromo-5-nitroanisole

CAS: 77337-82-7

GHS Hazard Classification

Skin Irritation Serious Eye lrritation Specific Target Organ Toxicity (Single Exposure) Acute Toxicity (Oral)
Category 2 Category 2 Category 3 (Respiratory Tract Irritation) Category 4

Click to download full resolution via product page

GHS Hazard Classification for 2-Bromo-5-nitroanisole.

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o

P264: Wash skin thoroughly after handling.[1]

[e]

P270: Do not eat, drink or smoke when using this product.[1]

o

P271: Use only outdoors or in a well-ventilated area.[1]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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« Response:

o

P301 + P317: IF SWALLOWED: Get medical help.[1]
o P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[1]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1]

o P319: Get medical help if you feel unwell.[1]
o P332 + P317: If skin irritation occurs: Get medical help.[1]
o P362 + P364: Take off contaminated clothing and wash it before reuse.[1]
e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]
o P405: Store locked up.[1]
e Disposal:

o P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

First-Aid Measures

In case of exposure to 2-Bromo-5-nitroanisole, immediate medical attention is crucial. The
following table outlines the recommended first-aid procedures.
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Exposure Route First-Aid Protocol Source(s)

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [3]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
soap and plenty of water while

Skin Contact removing all contaminated [3]
clothes and shoes. Get

medical attention.

) Clean mouth with water. Get
Ingestion ) ) [3]
medical attention.

Remove from exposure, lie
down. Remove to fresh air. If

Inhalation breathing is difficult, give [11[3]
oxygen. If not breathing, give

artificial respiration.

Firefighting Measures

2-Bromo-5-nitroanisole is a combustible solid. In the event of a fire, appropriate extinguishing
media and protective equipment should be used.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10485482&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10485482&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10485482&countryCode=GB&language=en
https://www.chemicalbook.com/msds/2-bromo-5-nitroanisole.htm
https://www.fishersci.co.uk/store/msds?partNumber=10485482&countryCode=GB&language=en
https://www.benchchem.com/product/b183279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Aspect

Recommendation

Source(s)

Suitable Extinguishing Media

Water spray, carbon dioxide
(CO2), dry chemical, or
alcohol-resistant foam.

[1]

Specific Hazards

Thermal decomposition can
lead to the release of irritating
gases and vapors, including
nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide
(CO2), and hydrogen halides.

[3]

Protective Equipment

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

[1]

Handling, Storage, and Spill Management

Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

e Handle in accordance with good industrial hygiene and safety practices.[3]

e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe dust.[3]

e Do not eat, drink, or smoke when using this product.[1][3]

e Wash hands before breaks and after work.[3]

 Remove and wash contaminated clothing before reuse.[3]

Storage:

o Keep in a dry, cool, and well-ventilated place.[3]
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o Keep the container tightly closed.[1][3]

o Store locked up.[1]

e Incompatible with strong oxidizing agents, strong acids, and strong bases.[3]

Spill Management: The following workflow diagram illustrates the recommended procedure for
handling a spill of 2-Bromo-5-nitroanisole.
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Evacuate personnel to a safe area.
Keep people away and upwind.

Wear appropriate Personal Protective Equipment (PPE):
- Chemical impermeable gloves
- Safety glasses with side-shields or goggles
- Protective clothing

(Ensure adequate ventilation)

Prevent further leakage or spillage if safe to do so.
Do not let the chemical enter drains.

i

éweep up the material and place it into a suitable, labeled container for dispos@

i

GNash the spill area with soap and Water)

i

eispose of the waste in accordance with local, state, and federal regulation%

Spill Managed

Click to download full resolution via product page

Workflow for Managing a 2-Bromo-5-nitroanisole Spill.
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Toxicological Information

The toxicological properties of 2-Bromo-5-nitroanisole have not been fully investigated.[3]
However, based on its GHS classification, it is considered harmful if swallowed and can cause
skin, eye, and respiratory irritation.[1][4] No information is available regarding its endocrine-
disrupting properties.[3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 2-Bromo-5-nitroanisole are not
available in the publicly accessible safety data sheets.

Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[3]

e Hazardous Reactions: No information available.[3]

» Conditions to Avoid: Incompatible products.[3]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[3]

o Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (COz), Hydrogen halides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-5-nitroanisole safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183279#2-bromo-5-nitroanisole-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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